Cas no 1797715-33-3 (1-(3,5-dimethoxyphenyl)-3-[4-(dimethylamino)-2-(piperidin-1-yl)pyrimidin-5-yl]urea)

• Product Name: 1-(3,5-dimethoxyphenyl)-3-[4-(dimethylamino)-2-(piperidin-1-yl)pyrimidin-5-yl]urea
• CAS No: 1797715-33-3
• MF: C₂₀H₂₈N₆O₃
• MW: 400.474723815918
• CID: 5373155
• Update Time: 2025-06-12

1-(3,5-dimethoxyphenyl)-3-[4-(dimethylamino)-2-(piperidin-1-yl)pyrimidin-5-yl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethoxyphenyl)-3-[4-(dimethylamino)-2-piperidin-1-ylpyrimidin-5-yl]urea
• 1-(3,5-dimethoxyphenyl)-3-[4-(dimethylamino)-2-(piperidin-1-yl)pyrimidin-5-yl]urea

• Inchi： 1S/C20H28N6O3/c1-25(2)18-17(13-21-19(24-18)26-8-6-5-7-9-26)23-20(27)22-14-10-15(28-3)12-16(11-14)29-4/h10-13H,5-9H2,1-4H3,(H2,22,23,27)
• InChI Key： KFBUKFUCMNQZEL-UHFFFAOYSA-N
• SMILES： N(C1=CC(OC)=CC(OC)=C1)C(NC1=CN=C(N2CCCCC2)N=C1N(C)C)=O

Additional information on 1-(3,5-dimethoxyphenyl)-3-[4-(dimethylamino)-2-(piperidin-1-yl)pyrimidin-5-yl]urea

Introduction to 1-(3,5-dimethoxyphenyl)-3-[4-(dimethylamino)-2-(piperidin-1-yl)pyrimidin-5-yl]urea (CAS No. 1797715-33-3)

The compound 1-(3,5-dimethoxyphenyl)-3-[4-(dimethylamino)-2-(piperidin-1-yl)pyrimidin-5-yl]urea, identified by its CAS number 1797715-33-3, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a dimethoxyphenyl moiety, combined with a pyrimidin-5-yl group linked to a piperidin-1-yl substituent, creates a framework that is highly conducive to interactions with biological targets. Such structural motifs are frequently explored in the development of novel therapeutic agents, particularly those aimed at modulating enzyme activity and receptor binding.

Recent research in the domain of small-molecule drug discovery has highlighted the importance of rational molecular design. The compound in question exemplifies this approach, where specific functional groups are strategically incorporated to enhance binding affinity and selectivity. The urea linkage in its structure not only contributes to its overall solubility but also serves as a critical pharmacophore for interacting with protein targets. This design philosophy aligns with contemporary trends in drug development, which emphasize the need for molecules that can precisely modulate biological pathways without unintended side effects.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Studies have indicated that molecules with similar structural features exhibit inhibitory activity against several key enzymes and receptors implicated in metabolic disorders, inflammation, and cancer. The dimethoxyphenyl group, for instance, is known to enhance lipophilicity while maintaining metabolic stability, making it an attractive component in drug candidates designed for oral administration. Meanwhile, the pyrimidin-5-yl and piperidin-1-yl moieties contribute to hydrogen bonding capabilities and overall molecular rigidity, which are essential for optimal binding to biological targets.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are employed to construct the core pyrimidine ring system. The subsequent introduction of the urea moiety and other substituents is carried out under optimized conditions to minimize byproduct formation. Such synthetic strategies are critical for producing compounds that meet the stringent requirements of preclinical and clinical studies.

In terms of biological activity, preliminary in vitro assays have demonstrated that 1-(3,5-dimethoxyphenyl)-3-[4-(dimethylamino)-2-(piperidin-1-yl)pyrimidin-5-yl]urea exhibits notable potency against certain enzymes associated with disease pathways. For example, it has shown inhibitory effects on an enzyme involved in glucose metabolism, suggesting potential utility in managing metabolic disorders such as diabetes. Additionally, its interaction with specific receptors has been observed in cell-based assays, indicating possible applications in oncology and immunology.

The compound's pharmacokinetic profile is another area of interest. Due to its balanced lipophilicity and solubility, it is expected to exhibit favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are crucial for ensuring therapeutic efficacy while minimizing toxicity. Further studies are underway to evaluate its pharmacokinetics in animal models and humans, which will provide valuable insights into its potential as a drug candidate.

From a computational chemistry perspective, molecular modeling studies have been conducted to elucidate the binding mode of this compound with its target proteins. These simulations have revealed key interactions between the dimethoxyphenyl, pyrimidin-5-yl, and urea moieties with residues on the protein surface. Such insights are invaluable for guiding structural optimization efforts aimed at improving potency and selectivity. By leveraging computational tools alongside experimental data, researchers can accelerate the drug discovery process significantly.

The regulatory landscape also plays a critical role in determining the future prospects of this compound. Compliance with international guidelines for safety and efficacy is essential for advancing it through clinical trials and eventual market approval. Collaborative efforts between academic institutions and pharmaceutical companies are often required to navigate these complex regulatory pathways effectively. Given the growing demand for innovative therapeutics targeting unmet medical needs, compounds like this one hold considerable promise.

Future directions for research on 1-(3,5-dimethoxyphenyl)-3-[4-(dimethylamino)-2-(piperidin-1-yl)pyrimidin-5-yl]urea include exploring derivatives with modified functional groups to enhance specific biological activities or improve pharmacokinetic properties. Additionally, investigating its potential in combination therapies may uncover synergistic effects that could lead to more effective treatments for complex diseases. As our understanding of disease mechanisms continues to evolve, compounds like this one will remain at the forefront of medicinal chemistry innovation.